N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H19NO2/c1-3-17-13-8-6-11(7-9-13)10(2)15-14(16)12-4-5-12/h6-10,12H,3-5H2,1-2H3,(H,15,16)
• InChI Key: OPOROGBIKSJXGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(=O)C2CC2
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide is a chemical compound that belongs to the class of cyclopropanecarboxamide derivatives. It is commonly referred to as '4-EPN' and is known for its potential applications in scientific research.

Scientific Research Applications

N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide has potential applications in scientific research, especially in the field of neuroscience. It has been shown to act as a selective antagonist of the glycine receptor, which is an important neurotransmitter receptor in the central nervous system. The compound has been used to study the role of glycine receptors in various physiological and pathological conditions, including pain, anxiety, and schizophrenia.

Mechanism of Action

N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide acts as a competitive antagonist of the glycine receptor. It binds to the receptor at the strychnine-binding site, thereby blocking the action of glycine. This leads to a decrease in the excitability of neurons, which can have various physiological and pathological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific experimental conditions. However, some of the commonly reported effects include a decrease in the amplitude and frequency of synaptic currents, a decrease in the sensitivity of neurons to excitatory stimuli, and a decrease in the activity of inhibitory interneurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide in lab experiments is its specificity for the glycine receptor. This allows researchers to selectively study the role of glycine receptors in various physiological and pathological conditions. However, one of the limitations of using the compound is its potential toxicity, which can affect the viability of cells and tissues.

Future Directions

There are several future directions for the use of N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide in scientific research. Some of these include:
1. Studying the role of glycine receptors in the regulation of pain and anxiety.
2. Developing new drugs that target the glycine receptor for the treatment of various neurological disorders.
3. Investigating the potential use of this compound as a tool for studying the structure and function of the glycine receptor.
4. Exploring the potential use of the compound in the development of new therapies for schizophrenia and other psychiatric disorders.
Conclusion
In conclusion, this compound is a chemical compound with potential applications in scientific research. It acts as a selective antagonist of the glycine receptor and has been used to study the role of glycine receptors in various physiological and pathological conditions. While the compound has several advantages for lab experiments, it also has some limitations, including potential toxicity. Nonetheless, there are several future directions for the use of this compound in scientific research, which can lead to new insights into the structure and function of the glycine receptor and the development of new therapies for neurological disorders.

Synthesis Methods

The synthesis of N-[1-(4-ethoxyphenyl)ethyl]cyclopropanecarboxamide involves the reaction of 4-ethoxyphenethylamine with cyclopropanecarboxylic acid chloride in the presence of a base. The reaction leads to the formation of the desired compound, which can be purified using various techniques such as column chromatography, recrystallization, and HPLC.